Cas no 57462-42-7 ([Nle11]-Substance P)

• Product Name: [Nle11]-Substance P
• CAS No: 57462-42-7
• MF: C₆₄H₁₀₀N₁₈O₁₃
• MW: 1329.59161376953
• CID: 370887
• Update Time: 2025-06-10

[Nle11]-Substance P Chemical and Physical Properties

Names and Identifiers

• Substance P,11-L-norleucinamide-
• (Nle??)-SubstanceP
• (Nle11)-Substance P
• [NLE11 ]-SUBSTANCE P
• ARG-PRO-LYS-PRO-GLN-GLN-PHE-PHE-GLY-LEU-NLE-NH2
• Nle11]-Substance P[Nle11
• Substance P (1-9)
• Substance P,[Nle11]
• substance P,NleNH2(11)
• (Nle-NH211)-Substance P
• [Norleucinamide11]substance P
• [Nle11]-Substance P

• Inchi： 1S/C64H100N18O13/c1-4-5-22-42(54(69)86)75-58(90)46(34-38(2)3)74-53(85)37-73-55(87)47(35-39-17-8-6-9-18-39)79-59(91)48(36-40-19-10-7-11-20-40)80-57(89)43(26-28-51(67)83)76-56(88)44(27-29-52(68)84)77-60(92)50-25-16-33-82(50)63(95)45(23-12-13-30-65)78-61(93)49-24-15-32-81(49)62(94)41(66)21-14-31-72-64(70)71/h6-11,17-20,38,41-50H,4-5,12-16,21-37,65-66H2,1-3H3,(H2,67,83)(H2,68,84)(H2,69,86)(H,73,87)(H,74,85)(H,75,90)(H,76,88)(H,77,92)(H,78,93)(H,79,91)(H,80,89)(H4,70,71,72)
• InChI Key： ZEPTUBCWHRSMIP-UHFFFAOYSA-N
• SMILES： O=C(C(CCCCN)NC(C1CCCN1C(C(CCC/N=C(/N)\N)N)=O)=O)N1CCCC1C(NC(C(NC(C(NC(C(NC(C(NCC(NC(C(NC(C(N)=O)CCCC)=O)CC(C)C)=O)=O)CC1C=CC=CC=1)=O)CC1C=CC=CC=1)=O)CCC(N)=O)=O)CCC(N)=O)=O

Computed Properties

• Exact Mass: 1328.77000
• Hydrogen Bond Donor Count: 16
• Hydrogen Bond Acceptor Count: 31
• Heavy Atom Count: 95
• Rotatable Bond Count: 53

Experimental Properties

• Density: 1.40±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Extremely soluble (1000 g/l) (25 º C),
• PSA: 516.63000
• LogP: 4.63120

[Nle11]-Substance P Security Information

• WGK Germany：3
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Other Chemical Reagents

Additional information on [Nle11]-Substance P

[Nle11]-Substance P (CAS No. 57462-42-7): A Comprehensive Overview

[Nle11]-Substance P (CAS No. 57462-42-7) is a synthetic analog of the neuropeptide Substance P. This compound is characterized by the substitution of the 11th amino acid, leucine, with norleucine, resulting in a modified structure that retains many of the biological activities of the native peptide while exhibiting altered pharmacological properties. [Nle11]-Substance P has been extensively studied for its potential therapeutic applications in various medical conditions, including pain management, inflammation, and neurodegenerative diseases.

The native Substance P is an undecapeptide that belongs to the tachykinin family of neuropeptides. It is widely distributed in the central and peripheral nervous systems and plays a crucial role in pain transmission, neurogenic inflammation, and immune responses. The amino acid sequence of Substance P is Arg-Pro-Lys-Pro-Gln-Gln-Phe-Phe-Gly-Leu-Met-NH₂. The substitution of leucine with norleucine at position 11 in [Nle11]-Substance P results in a peptide with a slightly different conformation and altered binding affinities to tachykinin receptors.

Recent research has highlighted the potential of [Nle11]-Substance P in modulating pain pathways. Studies have shown that this compound can effectively inhibit the release of pro-inflammatory cytokines and reduce neurogenic inflammation, making it a promising candidate for the development of novel analgesic agents. For instance, a study published in the Journal of Neurochemistry demonstrated that [Nle11]-Substance P significantly reduced pain hypersensitivity in animal models of chronic pain.

In addition to its analgesic properties, [Nle11]-Substance P has been investigated for its potential in treating neurodegenerative diseases. Research has shown that this compound can protect neurons from oxidative stress and promote neurogenesis. A study published in Neuropharmacology found that [Nle11]-Substance P enhanced the survival of dopaminergic neurons in cell cultures exposed to toxic insults, suggesting its potential as a neuroprotective agent.

The pharmacological profile of [Nle11]-Substance P is further characterized by its interactions with tachykinin receptors, particularly the NK₁ receptor. The NK₁ receptor is a G protein-coupled receptor that mediates many of the biological effects of Substance P. By binding to this receptor, [Nle11]-Substance P can modulate intracellular signaling pathways involved in pain transmission and inflammation. This makes it an attractive target for drug development in various therapeutic areas.

Clinical trials are currently underway to evaluate the safety and efficacy of [Nle11]-Substance P in human subjects. Preliminary results from phase I trials have shown that this compound is well-tolerated and exhibits a favorable safety profile. Further studies are needed to fully elucidate its therapeutic potential and optimize its use in clinical settings.

In conclusion, [Nle11]-Substance P (CAS No. 57462-42-7) represents an important advancement in the field of neuropeptide research. Its unique structural modifications and pharmacological properties make it a valuable tool for investigating the role of tachykinin receptors in various physiological processes and for developing new treatments for pain, inflammation, and neurodegenerative diseases. Ongoing research continues to uncover new insights into the mechanisms of action and therapeutic applications of this promising compound.